1-(5-(Bromomethyl)-2-(trifluoromethylthio)phenyl)-3-chloropropan-2-one
Description
This compound features a propan-2-one core substituted with a chlorine atom and a phenyl ring bearing bromomethyl (-CH2Br) and trifluoromethylthio (-SCF3) groups. The bromomethyl group enhances reactivity for further functionalization (e.g., nucleophilic substitution), while the electron-withdrawing -SCF3 group influences electronic properties and stability.
Properties
Molecular Formula |
C11H9BrClF3OS |
|---|---|
Molecular Weight |
361.61 g/mol |
IUPAC Name |
1-[5-(bromomethyl)-2-(trifluoromethylsulfanyl)phenyl]-3-chloropropan-2-one |
InChI |
InChI=1S/C11H9BrClF3OS/c12-5-7-1-2-10(18-11(14,15)16)8(3-7)4-9(17)6-13/h1-3H,4-6H2 |
InChI Key |
UCUSZWVLEDGCGP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1CBr)CC(=O)CCl)SC(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The target compound’s uniqueness lies in its trifluoromethylthio and bromomethyl substituents. Below is a comparative analysis with structurally related compounds from the evidence:
Reactivity and Functionalization Trends
- Bromomethyl Group : The bromomethyl substituent in the target compound is highly reactive toward nucleophilic substitution (e.g., with amines or thiols), similar to 2-[3-(Bromomethyl)phenyl]thiophene . However, the electron-withdrawing -SCF3 group adjacent to bromomethyl may reduce nucleophilicity compared to analogs with electron-donating groups.
- Trifluoromethylthio (-SCF3): This group is rare in the evidence but is known for its lipophilicity and metabolic stability in pharmaceuticals. Its presence distinguishes the target compound from halogenated analogs like 1-(2,4-dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one .
- Chloropropanone Core: The α-chloroketone moiety is prone to elimination or nucleophilic attack, analogous to enone systems in and compounds but with distinct steric and electronic effects.
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